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Compound Name: 1,2-Dimethoxyethane

Cat. No.: B3028628 Get Quote

An In-depth Technical Guide to 1,2-Dimethoxyethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Dimethoxyethane (DME), a

versatile acyclic ether solvent. It is also known as glyme, monoglyme, dimethyl glycol, or

ethylene glycol dimethyl ether.[1][2][3] Due to its chemical properties, it is a valuable solvent in

a wide range of applications, including organometallic chemistry, pharmaceutical synthesis, and

energy storage technologies.[4][5] This document details its physicochemical properties, key

applications, experimental protocols, and safety information.

Core Chemical Identifiers
The fundamental identification and structural information for 1,2-Dimethoxyethane are

summarized below.
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Identifier Value

CAS Number 110-71-4[6][7][8][9][10]

Molecular Formula C₄H₁₀O₂[6]

Molecular Weight 90.12 g/mol [4][6][7][11]

Linear Formula CH₃OCH₂CH₂OCH₃[7][8]

SMILES String COCCOC[7]

EC Number 203-794-9[7][8][10]

UN Number 2252[12]

Physicochemical Properties
1,2-Dimethoxyethane is a colorless liquid with a characteristic sharp, ether-like odor.[1][11][13]

It is a stable, aprotic solvent that is miscible with water and many organic solvents.[1][2] Its key

physical and chemical properties are detailed in the table below.

Property Value

Appearance Colorless liquid[6]

Density 0.867 g/mL at 25 °C[1][7][14]

Boiling Point 82 - 85 °C[1][2][6][7]

Melting Point -58 °C[2][6][7]

Vapor Pressure 48 mmHg at 20 °C[7]

Vapor Density 3.1 (relative to air)[1][7][11]

Refractive Index n20/D 1.379[1][7][8]

Water Solubility Miscible[2][11]
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1,2-Dimethoxyethane's utility stems from its ability to act as a higher-boiling-point alternative

to solvents like diethyl ether and THF and its capacity to form chelate complexes with cations,

acting as a bidentate ligand.[2][3] This property is particularly valuable in stabilizing reactive

intermediates in organometallic chemistry.[5][6]
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Caption: Key application areas of 1,2-Dimethoxyethane.
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Organometallic Chemistry: It is frequently used as a solvent and ligand in reactions such as

Grignard reactions, hydride reductions, and palladium-catalyzed cross-couplings (e.g.,

Suzuki and Stille reactions).[2][3][5]

Battery Technology: In lithium-ion batteries, DME serves as a low-viscosity component of the

electrolyte solvent, enhancing ionic conductivity and improving low-temperature

performance.[2][4][6]

Pharmaceutical and Agrochemical Synthesis: Its excellent solvating properties for a wide

range of compounds make it an ideal medium for the synthesis of active pharmaceutical

ingredients and intermediates.[4][6]

Polymer Science: DME is used as a solvent in the production of polymers like polyethers and

polyesters and for the etching of fluoropolymers.[3][4]

Experimental Protocols
The following sections provide generalized methodologies for common experimental

procedures involving 1,2-Dimethoxyethane.

Representative Protocol: Suzuki Cross-Coupling
Reaction
Suzuki coupling is a cornerstone of C-C bond formation in drug development. 1,2-
Dimethoxyethane is an effective solvent due to its ability to dissolve both organic reagents

and inorganic bases and to coordinate with the palladium catalyst.

Methodology:

Reaction Setup: A flame-dried Schlenk flask or round-bottom flask is equipped with a

magnetic stir bar and a condenser.

Inert Atmosphere: The apparatus is purged with an inert gas (e.g., Argon or Nitrogen) to

exclude oxygen and moisture.

Reagent Addition: The aryl halide (1.0 eq.), boronic acid or ester (1.1-1.5 eq.), palladium

catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and base (e.g., K₂CO₃, Na₂CO₃, 2-3 eq.) are added to
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the flask.

Solvent Addition: Anhydrous 1,2-Dimethoxyethane is added via syringe or cannula. A co-

solvent, typically water, is often added to facilitate the dissolution of the inorganic base.

Reaction: The mixture is heated (typically 60-85 °C) and stirred under the inert atmosphere

until the reaction is complete, as monitored by TLC or LC-MS.

Work-up: Upon cooling to room temperature, the reaction mixture is diluted with water and

extracted with an organic solvent (e.g., ethyl acetate).

Purification: The combined organic layers are washed with brine, dried over an anhydrous

salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure. The crude

product is then purified, typically by column chromatography.
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Caption: General workflow for a Suzuki cross-coupling reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b3028628?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
1,2-Dimethoxyethane is a highly flammable liquid and poses several health hazards.[11][15]

Proper handling and storage are critical to ensure laboratory safety.

Safety Data Summary
Hazard Category Data

GHS Pictograms
GHS02 (Flammable), GHS07 (Exclamation

Mark), GHS08 (Health Hazard)[2]

Signal Word Danger[2][7]

Hazard Statements

H225 (Highly flammable liquid and vapour),

H332 (Harmful if inhaled), H360FD (May

damage fertility. May damage the unborn child)

[2][7][10]

Supplemental Hazard EUH019 (May form explosive peroxides)[15]

Flash Point -2 °C to 5 °C (closed cup)[7][8]

Autoignition Temp. ~202 °C (396 °F)[7][11]

Explosive Limits LEL: 1.6%, UEL: 10.4%[7][11]

Handling and Storage Protocols
Handling: Always handle 1,2-Dimethoxyethane in a well-ventilated area or a chemical fume

hood.[15][16] Use non-sparking tools and ground all equipment to prevent static discharge.

[15][16] Personal protective equipment (PPE), including safety glasses, flame-retardant lab

coats, and appropriate gloves, must be worn.[12][14] Avoid inhalation of vapors and contact

with skin and eyes.[12][16]

Storage: Store in a cool, dry, well-ventilated, fireproof area away from heat, sparks, and open

flames.[15][16] Keep containers tightly closed and store separately from strong oxidizing

agents.[16] Due to the risk of peroxide formation, containers should be dated upon opening

and tested for peroxides before use, especially before distillation.[1]
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2. Don PPE
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5. Perform Experiment
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7. Clean & Store
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Caption: Safe handling workflow for 1,2-Dimethoxyethane in a lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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